Cas no 89819-58-9 (Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 3-phenyl-5-(3-pyridinyl)-)
89819-58-9 structure
Product Name:Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 3-phenyl-5-(3-pyridinyl)-
CAS No:89819-58-9
MF:C17H12N4O
MW:288.303382873535
CID:588110
PubChem ID:13148064
Update Time:2025-04-19
Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 3-phenyl-5-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 3-phenyl-5-(3-pyridinyl)-
- 3-phenyl-5-pyridin-3-yl-1H-pyrazolo[1,5-a]pyrimidin-7-one
- 3-Phenyl-5-(pyridin-3-yl)pyrazolo[1,5-a]pyrimidin-7(1H)-one
- 89819-58-9
- DTXSID00522015
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- Inchi: 1S/C17H12N4O/c22-16-9-15(13-7-4-8-18-10-13)20-17-14(11-19-21(16)17)12-5-2-1-3-6-12/h1-11,19H
- InChI Key: MFAJGEPZVXTQAA-UHFFFAOYSA-N
- SMILES: O=C1C=C(C2C=NC=CC=2)N=C2C(C3C=CC=CC=3)=CNN21
Computed Properties
- Exact Mass: 288.10111102g/mol
- Monoisotopic Mass: 288.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 57.6Ų
Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 3-phenyl-5-(3-pyridinyl)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
89819-58-9 (Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 3-phenyl-5-(3-pyridinyl)-) Related Products
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